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Compound of Interest

(R)-2-(Boc-amino)-1-(3-
Compound Name:
indolyl)propane

Cat. No.: B13384819

Get Quote

Executive Summary & Compound Identity

Compound Name: (R)-tert-butyl (1-(1H-indol-3-yl)propan-2-yl)carbamate CAS Registry
Number: 847199-90-0 Molecular Formula: C

H
N
O
Molecular Weight: 274.36 g/mol

This compound is a critical chiral intermediate in the synthesis of serotonergic modulators and
complex indole alkaloids. Its structural integrity hinges on the stability of the acid-labile tert-
butyloxycarbonyl (Boc) group and the enantiomeric purity of the

-methyl chiral center.

Structural Verification Framework
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The following guide outlines a multi-modal spectroscopic approach. As a Senior Application
Scientist, | emphasize not just what the signals are, but why they appear and how to use them
to rule out common synthetic impurities (e.g., racemates, deprotected amines, or
regioisomers).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the primary tool for structural confirmation. The Boc group often induces rotameric
broadening at room temperature in CDCI

; however, the signals for this aliphatic chain are generally sharp.

H NMR Data (400 MHz, CDCI )

Solvent Reference:

7.26 ppm

© 2026 BenchChem. All rights reserved. 2/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13384819?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Shift ( Coupling (
Multiplicity Integral
» PpmM) , HZ)

Position / Structural

Moiety Insight

Exchangeabl
e; shift varies
with

Indole NH 8.05 brs 1H -

conc./temp.

Characteristic
Ar-H (C7) 7.61 d 1H 7.8 indole
doublet.

Often

overlaps with
Ar-H (C4) 7.36 d 1H 8.0

solvent/other

aromatics.

Diagnostic for
Ar-H (C2) 7.02 d/s 1H 2.2 3-substituted
indole.

Pseudo-triplet

typical of
Ar-H (C6) 7.19 t (app) 1H 7.5 _

indole

benzene ring.

Upfield of C6
due to

Ar-H (C5) 7.11 t (app) 1H 7.5 )
electronic

effects.

Broad due to
Carbamate guadrupole
4.45 br s 1H - .
NH relaxation/H-

bonding.

Chiral CH 4.05-4.15 m 1H - The
stereocenter;
complexity
confirms
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adjacent CH

ICH

Diastereotopi
i ¢ protons due
BenzylicCH 595 _595  m (ABX) 2H pro
to adjacent

chiral center.

Intense

singlet;
1.43 S 9H - integral

reference

Boc CH

standard.

Doublet

) confirms the
Chain CH 1.15 d 3H 6.6

-methyl

structure.

C NMR Data (100 MHz, CDCI )

Solvent Reference:

77.16 ppm

Carbonyl (C=0): 155.3 ppm (Characteristic of Boc carbamate).

Indole Quaternary (C3a/C7a): 136.2, 127.5 ppm.

Indole Aromatic CH: 122.1, 121.9, 119.2, 118.8, 111.1 (C7), 110.5 (C3).

Quaternary Boc (C-0): 79.2 ppm (Disappearance indicates deprotection).

Chiral Methine (CH): 47.1 ppm.

Benzylic Methylene (CH
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): 30.5 ppm.[1]

e Boc Methyls: 28.4 ppm (Intense signal).

e Chain Methyl: 19.8 ppm.

Expert Note: In dynamic NMR studies, the carbamate NH signal may split or broaden due to

restricted rotation around the N-C(O) bond. Heating the sample to 50°C in DMSO-

usually coalesces these signals.

Mass Spectrometry (MS) Fragmentation Analysis

High-Resolution Mass Spectrometry (HRMS) using Electrospray lonization (ESI) in positive
mode is the standard for identity confirmation.

Fragmentation Pathway

The Boc group is thermally and collisionally unstable. The primary ionization event yields the
protonated molecule

, followed by predictable neutral losses.

[M+H - Isobutene]+
m/z 219.11
-56 Da (C4H8 (Carbamic Acid)

-44 Da (CO2)

[M+H - Boc]+
m/z 175.12
(Alpha-Methyltryptamine)

Indolyl Cation
m/z 130.06
(Quinolinium-like)

[M+H]+

WeAPRERNARL ______________ -100Da(Bog)
(Parent lon)

Fig 1. ESI-MS Fragmentation Pathway of (R)-N-Boc-alpha-methyltryptamine

Click to download full resolution via product page

[2]
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Key Diagnostic lons

m/z (ESI+) Identity Mechanistic Origin
Sodium adduct; common in
297.16 o _
non-acidic mobile phases.
275.17 Protonated molecular ion.
Loss of isobutene (McLafferty
219.11
rearrangement type).
Protonated
175.12
-methyltryptamine core.
Indole methylene cation
130.06

(stable aromatic fragment).

Infrared (IR) & UV Spectroscopy[3][4]
FTIR (ATR Method)

e 3350 - 3400 cm

: N-H stretch (Indole & Carbamate). The indole NH is typically sharper and higher frequency
than the H-bonded amide NH.

e 2970 -2930 cm

: C-H stretch (Aliphatic methyls of Boc and propyl chain).

e 1680 -1700 cm

: C=0 stretch (Carbamate). Critical Purity Indicator: A shift to >1730 cm
suggests ester impurities; loss of this band indicates deprotection.

e 740 cm

: Indole ring breathing (Ortho-disubstituted benzene ring).
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UV-Vis (Methanol)
e ;280 nm, 290 nm (shoulder).

o Chromophore: The indole ring system is the sole UV absorber. The molar absorptivity (

) at 280 nm is approximately 5,500 - 6,000 M

cm

Quality Control & Impurity Profiling

For drug development applications, enantiomeric purity is paramount.

Optical Rotation

o Parameter: Specific Rotation
o Expected Value: Negative (Levorotatory) in ethanol/methanol.
o (R)-
-methyltryptamine (free base) is typically
(EtOH).

o The Boc derivative retains this sign but magnitude may vary.

e Protocol: Dissolve 10 mg in 1.0 mL absolute ethanol. Measure at 589 nm (Sodium D-line) at
20°C.

Chiral HPLC Method
To distinguish the (R)-isomer from the (S)-enantiomer.
e Column: Daicel Chiralpak AD-H or OD-H (Amylose/Cellulose based).

» Mobile Phase: Hexane : Isopropanol (90:10) + 0.1% Diethylamine.
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e Flow Rate: 1.0 mL/min.
e Detection: UV @ 280 nm.

o Separation: The Boc group enhances interaction with the chiral stationary phase, typically
providing baseline resolution (

Synthesis & Analysis Workflow

The following diagram illustrates the logical flow from synthesis to analytical validation.
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Starting Material:
(R)-Tryptophan or Indole+Chiral Aziridine

l

Synthesis:
Boc Protection & Chain Extension

l

Crude Product
(R)-N-Boc-AMT

'

Purification:
Flash Column Chromatography
(Hexane/EtOAc)

'

Analytical Suite

'

1H/13C NMR Chiral HPLC
(Confirm Structure) (Confirm ee% > 98%)

HRMS
(Confirm MW)

Release for Use

Fig 2. Synthesis and Analytical Validation Workflow

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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